Cas no 55894-37-6 (3-Pentenoic acid, 2-methyl-, (E)-)

3-Pentenoic acid, 2-methyl-, (E)- structure
55894-37-6 structure
Product Name:3-Pentenoic acid, 2-methyl-, (E)-
CAS No:55894-37-6
MF:C6H10O2
MW:114.142402172089
CID:350330
PubChem ID:6435866
Update Time:2025-04-19

3-Pentenoic acid, 2-methyl-, (E)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pentenoic acid, 2-methyl-, (E)-
    • (3E)-2-methyl-3-pentenoic acid
    • 2-Methyl-3-pentenoic acid, (3E)-
    • 37674-63-8
    • AC9353
    • methyl-3-pentenoic acid
    • 55894-37-6
    • 7N2Z33Q5NJ
    • NFRJJFMXYKSRPK-ONEGZZNKSA-N
    • FEMA No. 3464
    • NS00012962
    • 2-Methylpent-3-en-1-oic acid
    • 2-Methyl-3-pentenoic acid
    • (E)-2-methylpent-3-enoic acid
    • EINECS 253-610-6
    • 2-Methyl-trans-3-pentenoic acid
    • SCHEMBL317016
    • FEMA No. 3464, E-
    • UNII-7N2Z33Q5NJ
    • 2-Methyl-trans-3-pentenoic acid, (+/-)-
    • (+/-)-2-methyl-trans-3-pentenoic acid
    • AKOS006293940
    • 3-Pentenoic acid, 2-methyl-, (3E)-
    • CHEBI:173389
    • 2ZQ5618KOJ
    • UNII-2ZQ5618KOJ
    • Q27255863
    • Inchi: 1S/C6H10O2/c1-3-4-5(2)6(7)8/h3-5H,1-2H3,(H,7,8)/b4-3+
    • InChI Key: NFRJJFMXYKSRPK-ONEGZZNKSA-N
    • SMILES: OC(C(/C=C/C)C)=O

Computed Properties

  • Exact Mass: 114.0681
  • Monoisotopic Mass: 114.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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